molecular formula C6H6F2OS B7467373 2-(Difluoromethylsulfanylmethyl)furan

2-(Difluoromethylsulfanylmethyl)furan

Cat. No. B7467373
M. Wt: 164.18 g/mol
InChI Key: JRWKDFLEGHXAAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Difluoromethylsulfanylmethyl)furan, also known as DFMSF, is a synthetic compound that has gained increasing attention in scientific research due to its unique properties. DFMSF is a heterocyclic compound that contains both sulfur and fluorine atoms in its structure. It has been widely used as a reagent in the synthesis of various organic compounds due to its strong electrophilic properties.

Mechanism of Action

2-(Difluoromethylsulfanylmethyl)furan is a strong electrophile due to the presence of the sulfur and fluorine atoms in its structure. It reacts with nucleophiles such as amines, alcohols, and thiols to form the corresponding sulfonium salts. The formation of these salts is the basis of many reactions involving 2-(Difluoromethylsulfanylmethyl)furan.
Biochemical and Physiological Effects:
2-(Difluoromethylsulfanylmethyl)furan has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have antiviral and anticancer properties. 2-(Difluoromethylsulfanylmethyl)furan has been shown to inhibit the replication of the hepatitis C virus and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-(Difluoromethylsulfanylmethyl)furan has several advantages as a reagent in lab experiments. It is a stable compound that can be easily handled and stored. It is also a strong electrophile that can react with a wide range of nucleophiles. However, 2-(Difluoromethylsulfanylmethyl)furan has some limitations as well. It is a toxic compound that should be handled with care. It is also expensive and not readily available in large quantities.

Future Directions

2-(Difluoromethylsulfanylmethyl)furan has potential applications in the synthesis of biologically active molecules. Future research could focus on the development of new synthetic methods using 2-(Difluoromethylsulfanylmethyl)furan as a reagent. 2-(Difluoromethylsulfanylmethyl)furan could also be used as a building block in the synthesis of new materials with unique properties. Further studies are needed to explore the biochemical and physiological effects of 2-(Difluoromethylsulfanylmethyl)furan and its derivatives.

Synthesis Methods

2-(Difluoromethylsulfanylmethyl)furan can be synthesized by reacting 2-furylcarbinol with diethylaminosulfur trifluoride (DAST) in the presence of a catalytic amount of trifluoroacetic acid. The reaction proceeds through the formation of an intermediate sulfonium ion, which is then attacked by the furan ring to form the final product. This method has been widely used in the synthesis of 2-(Difluoromethylsulfanylmethyl)furan and its derivatives.

Scientific Research Applications

2-(Difluoromethylsulfanylmethyl)furan has been extensively used as a reagent in the synthesis of various organic compounds. It has been used in the synthesis of biologically active molecules such as antiviral and anticancer agents. 2-(Difluoromethylsulfanylmethyl)furan has also been used as a precursor in the synthesis of sulfur-containing heterocycles.

properties

IUPAC Name

2-(difluoromethylsulfanylmethyl)furan
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6F2OS/c7-6(8)10-4-5-2-1-3-9-5/h1-3,6H,4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRWKDFLEGHXAAZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)CSC(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6F2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Difluoromethylsulfanylmethyl)furan

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